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Compound of Interest

Compound Name: Bioresmethrin

Cat. No.: B1667281

Essential Safety and Handling Guide for
Bioresmethrin

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds like Bioresmethrin. This guide
provides essential, immediate safety and logistical information, including operational and
disposal plans, to foster a culture of safety and build trust in laboratory practices.

Personal Protective Equipment (PPE)

When handling Bioresmethrin, a comprehensive approach to personal protection is crucial to
minimize exposure and ensure safety. The following table summarizes the recommended PPE.
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Specifications and

Body Part Required PPE .
Recommendations
Nitrile, butyl, or neoprene
gloves are recommended for
good protection against both
Hands Chemical-resistant gloves dry and liquid formulations.[1]

Always use unlined, elbow-
length gloves.[1] Do not use

leather or cotton gloves.[1]

Wear shielded safety glasses
for low-exposure situations.
For pouring, mixing
concentrates, or in cases of
highly toxic spray or dust,

Safety glasses, goggles, or o )

Eyes/Face ) snug-fitting, non-fogging

face shield )
goggles or a full-face respirator
are necessary.[1] A face shield
can be worn over goggles for
combined face and eye

protection.[1]

Wear a clean, dry protective

suit that covers the entire body

from wrists to ankles.[1] A

] ) ] chemical-resistant apron that

Body Protective clothing/suit, apron

extends from the neck to at

least the knees should be worn

when mixing, loading, or

cleaning equipment.[1][2]

A chemical respirator with an
organic vapor cartridge and a
full facepiece is recommended.
Respiratory Air-purifying respirator [3] If exposure limits are
exceeded, a NIOSH/MSHA-
approved air-supplied

respirator is advised.[4]
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Wear boots made of
appropriate chemical-resistant
Feet Chemical-resistant footwear material, not leather or canvas.
[2][5] Pants should be worn
over the top of the boots.[5]

Chemical and Physical Properties

Understanding the properties of Bioresmethrin is fundamental to its safe handling.

Property Value
Chemical Formula C22H2603[6]
Molecular Weight 338.4 g/mol [7]

Viscous yellow oil or paste (technical grade);
Appearance .

practically colorless when pure.[7][8]
Solubility in water None[7]
LogP 4.79[7]

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to prevent accidents and
exposure.

Handling:

Work in a well-ventilated area.[9]

Avoid contact with skin and eyes.[9]

Do not eat, drink, or smoke when using this product.[3][6]

Wash hands thoroughly after handling.[3][6]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[9]
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e Pregnant or breastfeeding women must not handle this product.[3]

Storage:

Store in a cool, dry, well-ventilated place out of direct sunlight.[3]

Keep container tightly closed.[6]

Store away from heat, sparks, open flames, and other ignition sources.[3][6]

Store locked up.[3][6]

Store away from incompatible materials such as strong oxidizing agents.[3]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.
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Emergency Procedure

Small Spills: Absorb with inert material (e.qg.,
sand, earth) and transfer to containers for
disposal.[3] Large Spills: Stop the flow of

Spil material if safe to do so. Dike the spilled
material. Cover with a plastic sheet to prevent
spreading. Use a non-combustible absorbent
material to soak up the product and place it into

a container for later disposal.[3]

Use powder, foam, or carbon dioxide as
Fi extinguishing media.[7][8][9] Keep drums and
ire
other containers cool by spraying with water.[7]

[°]

Inhalation: Move to fresh air.[3] If breathing has
stopped, give artificial respiration.[6] Skin
Contact: Remove contaminated clothing.[7][9]

] ) Wash off with soap and water.[3] Eye Contact:

First Aid ) ) )

Rinse with plenty of water for several minutes.
[71[9] Ingestion: Rinse mouth.[3][7][9] Do not
induce vomiting. Call a poison center or doctor if

you feel unwell.[3]

Disposal Plan

Proper disposal of Bioresmethrin and its containers is essential to protect the environment.

Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[3]

» Do not allow this material to drain into sewers or water supplies.[3]
« Do not contaminate ponds, waterways, or ditches with the chemical or used container.[3]

o Empty containers should be triple-rinsed and offered for recycling or reconditioning, or
disposed of in a sanitary landfill.[10]
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» Never reuse empty insecticide containers.[10][11]

Experimental Workflow: Safe Handling of
Bioresmethrin

The following diagram illustrates the standard workflow for safely handling Bioresmethrin in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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